Cas no 87099-76-1 (4-caffeoylquinic acid)

• Product Name: 4-caffeoylquinic acid
• CAS No: 87099-76-1
• MF: C₁₆H₁₈O₉
• MW: 354.308725833893
• CID: 2076064
• PubChem ID: 92135678
• Update Time: 2025-04-21

4-caffeoylquinic acid Chemical and Physical Properties

Names and Identifiers

• 4-caffeoylquinic acid
• Kryptochlorogensaeure
• 87099-76-1
• Cyclohexanecarboxylic acid, 4-(((2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,3,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
• CYCLOHEXANECARBOXYLIC ACID, 4-(((2Z)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-1,3,5-TRIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• (Z)-cryptochlorogenic acid
• Q27266455
• cis-4-o-Caffeoylquinic acid
• Cryptochlorogenic acid, (Z)-
• UNII-765J6E4RXD
• cis-4-Cqa
• cis-4-Caffeoylquinic acid
• 765J6E4RXD

• Inchi： 1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(21)25-14-11(19)6-16(24,15(22)23)7-12(14)20/h1-5,11-12,14,17-20,24H,6-7H2,(H,22,23)/b4-2-/t11-,12-,14?,16?/m1/s1
• InChI Key： GYFFKZTYYAFCTR-UEIZPBJQSA-N
• SMILES： O(C(/C=C\C1C=CC(=C(C=1)O)O)=O)C1[C@@H](CC(C(=O)O)(C[C@H]1O)O)O

Computed Properties

• Exact Mass: 354.09508215Da
• Monoisotopic Mass: 354.09508215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 165Ų